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Compound of Interest

Compound Name: VCP171

Cat. No.: B1682199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of VCP171, a positive allosteric modulator of the adenosine A1 receptor, in

dimethyl sulfoxide (DMSO) and ethanol. Adherence to these guidelines is crucial for ensuring

the integrity and reproducibility of experimental results.

Physicochemical Properties and Solubility
VCP171 is a small molecule with the chemical formula C₁₈H₁₂F₃NOS and a molecular weight of

347.35 g/mol . Understanding its solubility is fundamental to preparing accurate and effective

stock solutions.

Table 1: Physicochemical and Solubility Data for VCP171

Property Value Source

Molecular Formula C₁₈H₁₂F₃NOS Internal Data

Molecular Weight 347.35 g/mol Internal Data

Solubility in DMSO Soluble to 100 mM [1][2]

Solubility in Ethanol Soluble to 100 mM [1][2]

Storage of Solid Store at -20°C [1][2]
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Preparation of VCP171 Stock Solutions
Proper preparation of stock solutions is critical for accurate downstream applications. The

following protocols outline the steps for preparing 10 mM stock solutions of VCP171 in both

DMSO and ethanol.

Materials
VCP171 solid compound

Anhydrous Dimethyl Sulfoxide (DMSO)

200 Proof Ethanol (absolute ethanol)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator (optional)

Protocol for 10 mM VCP171 Stock Solution in DMSO
Equilibrate VCP171: Allow the vial of solid VCP171 to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weigh VCP171: Accurately weigh out 3.47 mg of VCP171 powder using a calibrated

analytical balance and transfer it to a sterile amber microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the tube containing the VCP171.

Dissolve: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,

sonicate the vial for 5-10 minutes to aid dissolution.

Storage: Store the 10 mM stock solution at -20°C in small aliquots to minimize freeze-thaw

cycles.
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Protocol for 10 mM VCP171 Stock Solution in Ethanol
Equilibrate VCP171: Allow the vial of solid VCP171 to equilibrate to room temperature before

opening.

Weigh VCP171: Accurately weigh out 3.47 mg of VCP171 powder and transfer it to a sterile

amber microcentrifuge tube.

Add Ethanol: Add 1 mL of 200 proof ethanol to the tube.

Dissolve: Vortex the solution until the solid is fully dissolved. Gentle warming in a 37°C water

bath may be used to facilitate dissolution if needed.

Storage: Store the 10 mM stock solution at -20°C in small, tightly sealed aliquots.

Diagram 1: Workflow for Preparing VCP171 Stock Solutions
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Preparation

DMSO Stock Ethanol Stock

Final Steps

Equilibrate VCP171 to Room Temperature

Weigh 3.47 mg VCP171

Add 1 mL Anhydrous DMSO

For DMSO

Add 1 mL 200 Proof Ethanol

For Ethanol

Vortex / Sonicate to Dissolve

Aliquot into Amber Vials

Vortex to Dissolve

Store at -20°C

10 mM Stock Solution
(in DMSO or Ethanol)

1 mM Intermediate Stock
(in Culture Medium)

1:10 Dilution 10 µM Final Concentration
(in Assay Well)

1:100 Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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